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Antimicrobial Profile and Key Data of Domiphen
Bromide

Domiphen bromide is an FDA-approved quaternary ammonium compound with broad-spectrum

antimicrobial properties [1] [2]. Its activity stems from its role as a cationic surfactant, which readily adsorbs

to microbial surfaces, disrupting cell membrane integrity and causing cell death [3] [4].

Experimental data highlights its effectiveness, particularly in combination with other agents:

Aspect Details & Experimental Data

General
Activity

Broad-spectrum antimicrobial and antiseptic action [2]. Water solubility: 1 g/mL [5].

Antifungal
Synergy

Methodology [3]: Checkerboard microdilution assay to determine Minimum Inhibitory
Concentration (MIC) and Fractional Inhibitory Concentration (FIC) against Aspergillus
fumigatus (wild-type and azole-resistant strains). Results: Synergistic effect with
itraconazole; domiphen reduced expression of drug efflux pump genes, enhancing

itraconazole accumulation [3].
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Aspect Details & Experimental Data

Antimalarial
Activity

Methodology [5]: In vitro growth inhibition assays of Plasmodium falciparum; LC-ESI-
MS/MS analysis of MEP pathway metabolites. Results: IC~50~ ~1 µM; inhibits the

MEP pathway in the apicoplast organelle, arresting parasite growth at the trophozoite
stage [5].

Stability Profile Comparison

One study directly compared the stability of domiphen bromide and p-bromodomiphen bromide, which

can indirectly inform about their potential performance. The experimental protocol and results are

summarized below [1] [6].

Experimental Protocol for Stability [1]

Technique: High-Performance Liquid Chromatography (HPLC).

Conditions: Samples were stressed under acidic, basic, and thermal conditions.
Analysis: Chromatograms were analyzed for the appearance of new peaks, indicating degradation.

Findings [1] [6]

Domiphen Bromide: Stable under acidic and thermal stress. Treatment with a base led to the
formation of a by-product.

*p*-Bromodomiphen Bromide: Exhibited the same behavior, showing stability in acid and heat but
degradation under basic conditions.

This indicates that the core structure's stability is not significantly altered by the addition of a bromine atom,

at least under the tested conditions.

Workflow for Antifungal Synergy Testing

The following diagram illustrates the key experimental workflow used to demonstrate the synergistic

antifungal effect between domiphen bromide and itraconazole, as detailed in one of the studies [3].
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Experimental Workflow for Antifungal Synergy

Strain Preparation
(A. fumigatus wild-type & resistant)

Single-Drug Sensitivity
(Determine MIC for Domiphen and Itraconazole)

Cytotoxicity Assay
(HT-22 & HK-2 mammalian cell lines)

Mechanism Investigation
(Transcriptome sequencing & analysis)

Checkerboard Assay
(Combine sub-MIC concentrations)

Calculate FIC Index

Conclusion: Confirm Synergy
& Elucidate Mechanism

In Vivo Validation
(Galleria mellonella infection model)

Click to download full resolution via product page

Key Insights and Data Gaps

The search results confirm domiphen bromide is a versatile antimicrobial agent with well-documented

activity against fungi and malaria parasites, and a clarified stability profile [1] [3] [5]. However, a direct,

quantitative comparison of its antimicrobial potency against p-bromodomiphen bromide is a significant gap

in the current literature.

Shared Stability: The similar hydrolytic and thermal stability suggests that the bromine substitution
does not majorly alter the compound's core stability, but it does not predict if the change enhances or

reduces its ability to kill microbes [1] [6].
Focus of Current Research: Recent studies focus on domiphen bromide's novel applications (e.g.,

as an antimalarial or antifungal synergist) rather than head-to-head comparisons with its structural
analogs [3] [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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